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Compound of Interest

Compound Name: N-Phthaloyl-L-phenylalanine

CAS No.: 5123-55-7

Cat. No.: B554705

Get Quote

For Immediate Reference: Operational and Disposal Plan

This document provides detailed procedures for the safe handling and proper disposal of N-
Phthaloyl-L-phenylalanine, a crucial measure for maintaining laboratory safety and

environmental compliance. Researchers, scientists, and drug development professionals

should adhere to these guidelines to mitigate risks and ensure responsible waste management.

Based on available safety data, N-Phthaloyl-L-phenylalanine is not classified as a hazardous

substance. However, its toxicological properties have not been fully investigated, warranting

careful handling and disposal.[1] It is imperative that this chemical not be released into the

environment.[1]

Personal Protective Equipment (PPE) and Handling
Before handling N-Phthaloyl-L-phenylalanine, ensure the following personal protective

equipment is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is needed. However, if dust formation is likely, a particle filter respirator

is recommended.[1]

Always handle the substance in a well-ventilated area and avoid dust formation.[1][2]

Step-by-Step Disposal Procedure
The primary route for the disposal of solid, non-hazardous chemical waste like N-Phthaloyl-L-
phenylalanine is through your institution's official chemical waste program, managed by the

Environmental Health & Safety (EHS) department. Never dispose of this chemical in the regular

laboratory trash or down the drain.[3]

Waste Collection:

Carefully sweep up the solid N-Phthaloyl-L-phenylalanine, avoiding dust generation.[1]

Place the waste into a clean, dry, and chemically compatible container with a secure lid.

Bags may be used for dry solids, but a rigid, closable container is preferable.[3][4]

Do not mix with other waste chemicals in the same container.[5]

Labeling:

Clearly label the waste container. The label should include:

The words "Non-Hazardous Waste" (if confirmed by your institution's EHS).

The full chemical name: "N-Phthaloyl-L-phenylalanine".

The quantity of the waste.

The date of accumulation.

Your name and laboratory contact information.[6]
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Storage:

Store the sealed and labeled waste container in a designated, secure area within your

laboratory, away from incompatible materials.[7]

Disposal Request and Pickup:

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

waste pickup.[4][7][8] Follow their specific procedures for requesting a collection, which

may involve an online form.[5][7]

For larger quantities (e.g., greater than 5 pounds), consulting with EHS is particularly

important.[3]

Accidental Spill Procedures
In the event of a spill:

Ensure adequate ventilation.[1]

Wearing appropriate PPE, sweep up the spilled solid.[1]

Collect the material in a suitable, labeled container for disposal.[1]

Avoid dust formation during cleanup.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C17H13NO4 TCI

Melting Point 183.0 to 186.0 °C TCI

Specific Rotation
-210.0 to -219.0 deg (C=2,

EtOH)
TCI

Table 1: Physical and Chemical Properties of N-Phthaloyl-L-phenylalanine.
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Disposal Decision Workflow
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Caption: Workflow for the proper disposal of N-Phthaloyl-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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